Cas no 157196-10-6 ()

• CAS No: 157196-10-6
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 6770243
• PubChem ID: 82410959
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C9H8N2O2/c1-6-8(5-12)9-4-7(13)2-3-11(9)10-6/h2-5,10H,1H3
• InChI Key： IGTHDFXDHJUORY-UHFFFAOYSA-N
• SMILES： O=C1C=CN2C(=C1)C(C=O)=C(C)N2

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines